![molecular formula C22H24N4O2 B2637579 (E)-3-(4-benzylpiperazin-1-yl)-2-cyano-N-(4-methoxyphenyl)acrylamide CAS No. 898920-70-2](/img/structure/B2637579.png)
(E)-3-(4-benzylpiperazin-1-yl)-2-cyano-N-(4-methoxyphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(4-benzylpiperazin-1-yl)-2-cyano-N-(4-methoxyphenyl)acrylamide, also known as BPCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. BPCA belongs to the class of acrylamide derivatives and is known to exhibit various biochemical and physiological effects.
Scientific Research Applications
Corrosion Inhibition
(E)-3-(4-benzylpiperazin-1-yl)-2-cyano-N-(4-methoxyphenyl)acrylamide and its derivatives have been studied for their potential as corrosion inhibitors. Research indicates that these compounds are effective in reducing corrosion on copper surfaces in nitric acid solutions. Their effectiveness is attributed to their ability to form a protective layer on the metal surface, significantly reducing the rate of corrosion. These findings suggest their utility in industrial applications where corrosion resistance is critical (Ahmed Abu-Rayyan et al., 2022).
Synthesis and Biological Properties
Several studies have focused on the synthesis of novel derivatives of this compound and their biological properties. These compounds have demonstrated a range of biological activities, including anti-inflammatory, analgesic, and peripheral n-cholinolytic effects. This diversity in biological activity showcases the compound's versatility and potential as a scaffold for developing new therapeutic agents (G. Gevorgyan et al., 2017).
Antimicrobial Activity
Research into novel pyrimidine and fused pyrimidine derivatives, including those related to this compound, has highlighted their potential in antimicrobial applications. Although some compounds in this class did not exhibit antiviral activity against specific targets, the exploration of their antimicrobial properties continues to be of interest. This line of research could lead to the development of new antimicrobial agents to address the growing challenge of antibiotic resistance (M. Mahmoud et al., 2011).
Cytotoxicity and Anticancer Activity
The cytotoxicity and anticancer activity of this compound derivatives have been evaluated in various studies. These compounds have shown promise in inhibiting the growth of cancer cell lines, including breast cancer cells. Such findings underscore the potential of these derivatives in cancer therapy, offering a foundation for further research into their mechanism of action and therapeutic efficacy (Mark Tarleton et al., 2013).
Properties
IUPAC Name |
(E)-3-(4-benzylpiperazin-1-yl)-2-cyano-N-(4-methoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c1-28-21-9-7-20(8-10-21)24-22(27)19(15-23)17-26-13-11-25(12-14-26)16-18-5-3-2-4-6-18/h2-10,17H,11-14,16H2,1H3,(H,24,27)/b19-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCWUDLNTKOFSAD-HTXNQAPBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C(=CN2CCN(CC2)CC3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)NC(=O)/C(=C/N2CCN(CC2)CC3=CC=CC=C3)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.